Cas no 861210-47-1 (3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea)

• Product Name: 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea
• CAS No: 861210-47-1
• MF: C₁₃H₂₀N₂OS
• MW: 252.376
• CID: 4661687
• Update Time: 2025-06-22

3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N-(TERT-BUTYL)-N'-(4-METHOXYBENZYL)THIOUREA
• 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea
• Thiourea, N-(1,1-dimethylethyl)-N'-[(4-methoxyphenyl)methyl]-

• Inchi： InChI=1S/C13H20N2OS/c1-13(2,3)15-12(17)14-9-10-5-7-11(16-4)8-6-10/h5-8H,9H2,1-4H3,(H2,14,15,17)
• InChI Key： LZLLEDBGXIATFR-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC(=S)NCc1ccc(cc1)OC

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 357.8±44.0 °C at 760 mmHg
• Flash Point: 170.2±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea

Professional Introduction to Compound with CAS No. 861210-47-1 and Product Name: 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea

The compound in question, identified by the CAS number 861210-47-1, is a specialized organic molecule with the product name 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea. This compound belongs to the thiourea class of chemicals, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-methoxyphenyl moiety, contribute to its unique chemical properties and potential biological activities.

In recent years, there has been growing interest in thiourea derivatives due to their role as intermediates in the synthesis of various bioactive compounds. The 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea structure is particularly noteworthy because it combines steric hindrance from the tert-butyl group with electronic effects from the 4-methoxyphenyl ring. This combination can influence the compound's reactivity, solubility, and interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in drug discovery. Thiourea derivatives have been explored as inhibitors of various enzymes and receptors involved in metabolic diseases, cancer, and inflammatory conditions. The 4-methoxyphenyl group, in particular, is known to enhance binding affinity to certain biological targets due to its ability to form hydrogen bonds and engage in π-stacking interactions. This feature makes 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea a promising candidate for further investigation.

Recent studies have demonstrated that modifications of the thiourea core can significantly alter its pharmacological profile. For instance, research has shown that incorporating bulky substituents like the tert-butyl group can improve metabolic stability and reduce unwanted side effects. Additionally, the electron-donating nature of the 4-methoxyphenyl group can modulate the compound's electronic properties, influencing its interactions with biological molecules. These findings suggest that 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea may exhibit unique pharmacological properties that could be exploited for therapeutic purposes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves alkylation reactions, while the attachment of the 4-methoxyphenyl moiety often requires palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

In terms of applications, 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea could serve as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity. Its structural features make it a versatile building block for drug discovery efforts aimed at developing novel therapeutics for various diseases. Furthermore, its stability under different conditions suggests potential use in industrial processes where chemical robustness is essential.

From a research perspective, this compound offers opportunities to explore new chemical space and develop innovative methodologies for drug design. The combination of steric and electronic effects provided by its structure allows researchers to fine-tune its properties for specific applications. As such, 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea represents an important asset in the ongoing quest to discover safer and more effective treatments for human diseases.

The future directions for research involving this compound may include exploring its interactions with various biological targets using computational modeling and experimental techniques. Additionally, studies could focus on optimizing its synthetic routes to improve yield and scalability. By leveraging cutting-edge technologies in medicinal chemistry and chemical biology, scientists may uncover new applications for this versatile molecule.

In conclusion, 3-tert-butyl-1-[(4-methoxyphenyl)methyl]thiourea (CAS No. 861210-47-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a promising candidate for further development as an intermediate or lead compound in drug discovery efforts. As our understanding of molecular interactions continues to advance, compounds like this will play an increasingly important role in developing innovative therapies for global health challenges.